Cas no 944388-93-6 (6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile)

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile is a heterocyclic compound featuring an imidazopyridine core with chloro and cyano functional groups. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The chloro and cyano substituents enhance reactivity, enabling selective modifications for targeted applications. This compound exhibits potential utility in medicinal chemistry, serving as a precursor for kinase inhibitors or other therapeutic agents due to its electron-deficient aromatic system. Its high purity and stability under standard conditions ensure consistent performance in synthetic workflows. Suitable for research-scale and industrial applications, it offers versatility in constructing complex molecular architectures.
6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile structure
944388-93-6 structure
Product Name:6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile
CAS No:944388-93-6
MF:C7H3ClN4
MW:178.578519105911
MDL:MFCD12406126
CID:1000903
PubChem ID:45120583
Update Time:2025-06-13

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1H-imidazo[4,5-c]pyridine-4-carbonitrile
    • 3H-Imidazo[4,5-c]pyridine-4-carbonitrile, 6-chloro-
    • 6-chloro-3H-Imidazo[4,5-c]pyridine-4-carbonitrile
    • 3h-imidazo[4,5-c]pyridine-4-carbonitrile,6-chloro
    • C-8286
    • 3H-Imidazo[4,5-c]pyridine-4-carbonitrile, 6-chloro-
    • ZDENKPYKHHGLOM-UHFFFAOYSA-N
    • FCH1159159
    • PB20740
    • AX8280192
    • 3h-imidazo[4,5-c]pyridine-4-carbonitrile,6-chloro-
    • 6-Chloro-3H-imidazo[4,5-c]pyridine-4-carbonitrile (ACI)
    • AKOS022175410
    • SCHEMBL1631806
    • DA-36310
    • MFCD12406126
    • 944388-93-6
    • CS-0050241
    • AS-33643
    • DTXSID30669043
    • 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile
    • MDL: MFCD12406126
    • Inchi: 1S/C7H3ClN4/c8-6-1-4-7(11-3-10-4)5(2-9)12-6/h1,3H,(H,10,11)
    • InChI Key: ZDENKPYKHHGLOM-UHFFFAOYSA-N
    • SMILES: N#CC1C2=C(NC=N2)C=C(Cl)N=1

Computed Properties

  • Exact Mass: 178.00500
  • Monoisotopic Mass: 178.0046238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.4

Experimental Properties

  • PSA: 65.36000
  • LogP: 1.48298

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Pricemore >>

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6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Dichloromethane ;  15 min, rt → 150 °C
Reference
Preparation of 6-phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile derivatives as cathepsin inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Ytterbium triflate Solvents: Triethyl orthoformate ;  2.5 h, 120 °C
Reference
Preparation of 6-phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile derivatives as cathepsin K and S inhibitors
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Dichloromethane ;  rt → 150 °C; 15 min, 150 °C
Reference
Preparation of 6-phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile derivatives for cathepsin S-related diseases
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Ytterbium triflate ;  2.5 h, 120 °C
Reference
Preparation of 6-phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitriles as cathepsin K and S inhibitors.
, World Intellectual Property Organization, , ,

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Raw materials

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Preparation Products

Additional information on 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile

Recent Advances in the Study of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6)

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and BTK, which are implicated in hematologic malignancies and autoimmune diseases. These findings highlight the compound's potential as a scaffold for developing targeted therapies.

In addition to its kinase inhibitory properties, 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile has also been investigated for its antiviral potential. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound and its analogs exhibit promising activity against RNA viruses, including SARS-CoV-2 and influenza. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's antiviral efficacy, leading to the identification of derivatives with improved potency and selectivity. These results underscore the versatility of this chemical scaffold in addressing unmet medical needs.

The synthetic accessibility of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile has also been a focal point of recent research. A novel, scalable synthesis route was developed in 2022, which significantly reduces the production cost and improves yield compared to traditional methods. This advancement is particularly relevant for industrial applications, as it facilitates the large-scale production of the compound and its derivatives for further preclinical and clinical evaluation.

Despite these promising developments, challenges remain in the optimization of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the pharmacokinetic properties of these compounds.

In conclusion, 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6) represents a valuable chemical scaffold with diverse applications in drug discovery. Recent studies have elucidated its potential as a kinase inhibitor and antiviral agent, while advancements in synthetic methodologies have improved its accessibility for further research. Continued investigation into its pharmacological properties and optimization strategies will be crucial for translating these findings into clinically viable therapeutics.

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